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Introduction
Spinetoram is a semi-synthetic insecticide belonging to the spinosyn class of chemistry.[1]

Derived from the fermentation of the soil bacterium Saccharopolyspora spinosa, it is a mixture

of two active ingredients, spinetoram-J and spinetoram-L.[1][2] Its mode of action involves

the allosteric modulation of nicotinic acetylcholine receptors (nAChRs) and potential effects on

gamma-aminobutyric acid (GABA) receptors in the insect nervous system, leading to rapid

muscle contractions, paralysis, and eventual death of the target pest.[1][3][4] Spinetoram is

classified as a Group 5 insecticide by the Insecticide Resistance Action Committee (IRAC).[1]

[5] This document provides detailed application notes and experimental protocols for the foliar

application of spinetoram on various crops.

Data Presentation: Foliar Application Rates
The following tables summarize the recommended foliar application rates of spinetoram for

various crops, along with other critical information for effective and safe use.

Table 1: Spinetoram Foliar Application Rates for Fruit Crops
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Crop
Target
Pests

Applicati
on Rate
(g a.i./ha)

Product
Rate (fl
oz/acre)

Pre-
Harvest
Interval
(PHI)

Maximum
Applicati
ons per
Season

Minimum
Interval
Between
Applicati
ons

Pome

Fruits

(Apples,

Pears)

Codling

moth, Light

brown

apple

moth,

Oriental

fruit moth

50 - 75

Delegate®

WG: 2.8 -

4.2 oz/acre

7 days 4 7 days

Stone

Fruits

(Peaches,

Nectarines,

Cherries,

Apricots)

Oriental

fruit moth,

Peach twig

borer,

Western

cherry fruit

fly

50 - 75

Delegate®

WG: 2.8 -

4.2 oz/acre

7 days 4 7 days

Grapes

Grape

berry moth,

Light

brown

apple moth

35 - 60

Delegate®

WG: 2.0 -

3.4 oz/acre

7 days 3 7 days

Banana

and

Plantain

Banana

rust thrips,

Hawaiian

flower

thrips,

Lepidopter

ous larvae

70 - 96.5

Delegate®

WG: 4 - 5.5

oz/acre

0 days 6 7 days

Table 2: Spinetoram Foliar Application Rates for Vegetable Crops
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Crop
Target
Pests

Applicati
on Rate
(g a.i./ha)

Product
Rate (fl
oz/acre)

Pre-
Harvest
Interval
(PHI)

Maximum
Applicati
ons per
Season

Minimum
Interval
Between
Applicati
ons

Leafy

Vegetables

(Lettuce,

Spinach)

Lepidopter

ous larvae

(e.g.,

armyworm

s, loopers),

Leafminers

, Thrips

49 - 88

Radiant®

SC: 5 - 10

fl oz/acre

1 day 5 5 days

Fruiting

Vegetables

(Tomatoes,

Peppers,

Eggplant)

Lepidopter

ous larvae

(e.g.,

tomato

fruitworm,

hornworms

), Thrips,

Leafminers

49 - 88

Radiant®

SC: 5 - 10

fl oz/acre

1 day 5 5 days

Cole Crops

(Broccoli,

Cabbage,

Cauliflower

)

Diamondba

ck moth,

Cabbage

looper,

Imported

cabbagew

orm

49 - 88

Radiant®

SC: 5 - 10

fl oz/acre

1 day 5 5 days

Onions

(bulb)

Onion

thrips
49 - 74

Radiant®

SC: 5 - 8 fl

oz/acre

1 day 4 5 days

Table 3: Spinetoram Foliar Application Rates for Other Crops

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b1464634?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1464634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Crop
Target
Pests

Applicati
on Rate
(g a.i./ha)

Product
Rate (fl
oz/acre)

Pre-
Harvest
Interval
(PHI)

Maximum
Applicati
ons per
Season

Minimum
Interval
Between
Applicati
ons

Cotton

Thrips,

Tobacco

budworm,

Cotton

bollworm

13 - 54

Radiant®

SC: 1.5 - 6

fl oz/acre

28 days 4 5 days

Seed Corn

(in

protected

structures)

Thrips 52.5

Radiant®

SC: 6 fl

oz/acre

1 day

(grain

harvest)

6 (3 crop

cycles)
4 days

Ornamenta

ls (non-

commercial

)

Lepidopter

ous larvae,

Thrips,

Leafminers

-

Entrust®

SC: 0.1 fl

oz per

gallon

- - -

Note: Application rates and intervals may vary based on specific product labels, geographic

location, pest pressure, and local regulations. Always consult the product label before use.

Experimental Protocols
Protocol for Determining Foliar Efficacy and Application
Rates
This protocol outlines a typical field trial to evaluate the efficacy of different spinetoram
application rates against a target pest on a specific crop.

Objective: To determine the optimal foliar application rate of spinetoram for effective control of

a target insect pest while ensuring crop safety.

Materials:

Methodological & Application
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Spinetoram formulation (e.g., Radiant® SC, Delegate® WG)

Test crop plants

Target insect pest population (natural or artificially infested)

Randomized complete block design (RCBD) experimental layout

Calibrated spray equipment (e.g., backpack sprayer with appropriate nozzles)

Adjuvants (if required by the product label)

Data collection tools (e.g., datasheets, hand lens, counters)

Statistical analysis software

Methodology:

Experimental Design:

Establish a randomized complete block design (RCBD) with a minimum of four

replications.

Each block will contain plots for each treatment, including an untreated control.

Plot size should be sufficient to obtain meaningful data and prevent spray drift between

plots (e.g., 5m x 10m).

Treatment Application:

Prepare spray solutions of spinetoram at a range of concentrations (e.g., three to four

rates plus an untreated control).

Calibrate the spray equipment to deliver a consistent and known volume of spray solution

per unit area.

Apply the treatments as a foliar spray, ensuring thorough coverage of the plant canopy.

Methodological & Application
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Record environmental conditions at the time of application (temperature, humidity, wind

speed).

Data Collection:

Pre-treatment counts of the target pest (e.g., number of larvae per plant, number of thrips

per leaf) should be taken to establish a baseline.

Post-treatment counts should be conducted at regular intervals (e.g., 3, 7, and 14 days

after application).

Assess crop phytotoxicity at each evaluation interval, rating any observed damage (e.g.,

chlorosis, necrosis, stunting) on a standardized scale.

At the end of the trial, harvest yield data from each plot to assess the impact of treatments

on crop productivity.

Data Analysis:

Analyze the pest count data using appropriate statistical methods, such as Analysis of

Variance (ANOVA), followed by a means separation test (e.g., Tukey's HSD) to determine

significant differences between treatments.

Calculate the percentage of pest control for each treatment relative to the untreated

control.

Analyze yield and phytotoxicity data to identify any adverse effects of the treatments.

Protocol for Monitoring Insecticide Resistance
This protocol describes a leaf-dip bioassay method to monitor the susceptibility of a target pest

population to spinetoram.[6]

Objective: To determine the concentration of spinetoram required to cause 50% mortality

(LC50) in a target pest population, which can be used to track changes in susceptibility over

time.

Materials:

Methodological & Application
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Technical grade spinetoram

Solvent (e.g., acetone)

Distilled water

Surfactant (e.g., Triton X-100)

Fresh, untreated host plant leaves

Petri dishes or similar containers

Target insect pests (collected from the field or from a laboratory colony)

Fine-tipped paintbrush

Incubator or controlled environment chamber

Probit or logit analysis software

Methodology:

Preparation of Test Solutions:

Prepare a stock solution of spinetoram in the chosen solvent.

Create a series of serial dilutions of the stock solution with distilled water containing a

fixed concentration of surfactant (e.g., 0.1%).

Include a control solution containing only distilled water and surfactant.

Bioassay Procedure:

Dip fresh host plant leaves into each test solution for a standardized period (e.g., 10-30

seconds).

Allow the leaves to air-dry completely.

Place one treated leaf into each petri dish.

Methodological & Application

Check Availability & Pricing
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Using a fine-tipped paintbrush, carefully transfer a known number of target pests (e.g., 20-

30 individuals of a specific life stage) onto each treated leaf.

Seal the petri dishes and place them in an incubator set to appropriate environmental

conditions (e.g., 25°C, 60% RH, 16:8 L:D photoperiod).

Data Collection and Analysis:

Assess mortality after a specific time interval (e.g., 24, 48, or 72 hours), depending on the

pest species. An insect is considered dead if it is unable to move when prodded with a fine

brush.

Correct for control mortality using Abbott's formula if necessary.

Analyze the dose-response data using probit or logit analysis to calculate the LC50 value

and its 95% confidence intervals.

Compare the LC50 value to that of a known susceptible population to determine the

resistance ratio.
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Caption: Spinetoram's Mode of Action Signaling Pathway.
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Caption: Workflow for Determining Foliar Application Rates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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